N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-1H-indole-6-carboxamide

• IUPAC Name: N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-1H-indole-6-carboxamide
• InChI: InChI=1S/C15H18N2O3/c18-8-11-5-12(7-14(11)19)17-15(20)10-2-1-9-3-4-16-13(9)6-10/h1-4,6,11-12,14,16,18-19H,5,7-8H2,(H,17,20)
• InChI Key: VHJLNKJLKAXINV-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(C1CO)O)NC(=O)C2=CC3=C(C=C2)C=CN3
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-1H-indole-6-carboxamide, also known as CP 55,940, is a synthetic cannabinoid that has been widely studied for its potential therapeutic applications. This compound is structurally similar to delta-9-tetrahydrocannabinol (THC), the main psychoactive component of marijuana, but it is much more potent and selective in its effects on the endocannabinoid system.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures have been used in suzuki–miyaura coupling reactions , which suggests that this compound may interact with similar targets.

Mode of Action

Based on its structure, it can be inferred that it may participate in carbon-carbon bond-forming reactions, such as the suzuki–miyaura coupling . In this reaction, a palladium catalyst facilitates the coupling of two organic groups, one of which is typically an organoboron compound .

Biochemical Pathways

It’s worth noting that compounds involved in suzuki–miyaura coupling reactions can influence a variety of biochemical pathways, depending on the specific reactants and products involved .

Result of Action

It can be inferred that the compound may contribute to the formation of new carbon-carbon bonds, potentially leading to the synthesis of complex organic molecules .

Action Environment

The action of N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-1H-indole-6-carboxamide can be influenced by various environmental factors. For instance, the efficiency of Suzuki–Miyaura coupling reactions can be affected by the presence of certain solvents, the temperature, and the pH of the reaction environment .

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-1H-indole-6-carboxamide 55,940 in lab experiments is its high potency and selectivity for the endocannabinoid system. This allows researchers to more precisely study the effects of this compound on specific physiological processes. However, one limitation of using N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-1H-indole-6-carboxamide 55,940 is its potential for toxicity at high doses, which can limit its use in certain experimental settings.

Future Directions

There are many potential future directions for research on N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-1H-indole-6-carboxamide 55,940. One area of interest is the development of novel therapeutic applications for this compound, particularly in the treatment of pain, inflammation, and neurodegenerative disorders. Another area of interest is the development of more selective and less toxic synthetic cannabinoids that can target specific receptors in the endocannabinoid system. Overall, N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-1H-indole-6-carboxamide 55,940 represents a promising area of research for the development of novel therapeutic agents with potential applications in a wide range of medical conditions.

Synthesis Methods

The synthesis of N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-1H-indole-6-carboxamide 55,940 is a complex process that involves several steps. The first step is the synthesis of the cyclopentyl ketone intermediate, which is then converted to the hydroxymethyl intermediate. The final step involves the coupling of the hydroxymethyl intermediate with the indole carboxylic acid derivative to form N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-1H-indole-6-carboxamide 55,940.

Scientific Research Applications

N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-1H-indole-6-carboxamide 55,940 has been extensively studied for its potential therapeutic applications in a variety of medical conditions, including pain, inflammation, epilepsy, and neurodegenerative disorders. This compound has been shown to have potent analgesic and anti-inflammatory effects, as well as anticonvulsant and neuroprotective properties.